ethyl 4-(tetrazolo[1,5-a]quinoxalin-4-ylamino)-1-piperidinecarboxylate

• IUPAC Name: ethyl 4-(tetrazolo[1,5-a]quinoxalin-4-ylamino)piperidine-1-carboxylate
• InChI: InChI=1S/C16H19N7O2/c1-2-25-16(24)22-9-7-11(8-10-22)17-14-15-19-20-21-23(15)13-6-4-3-5-12(13)18-14/h3-6,11H,2,7-10H2,1H3,(H,17,18)
• InChI Key: BJXTZJRYXWCOAG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)NC2=NC3=CC=CC=C3N4C2=NN=N4
• Molecular Formula: C16H19N7O2
• Molecular Weight: 341.37 g/mol

Description

Ethyl 4-(tetrazolo[1,5-a]quinoxalin-4-ylamino)-1-piperidinecarboxylate is a chemical compound that has gained significant attention in scientific research. It is a heterocyclic compound that has shown potential in various biological applications.

Mechanism of Action

The mechanism of action of ethyl 4-(tetrazolo[1,5-a]quinoxalin-4-ylamino)-1-piperidinecarboxylate is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of neurotransmitters, such as dopamine and serotonin. It may also interact with ion channels and receptors in the brain.
Biochemical and Physiological Effects:
Studies have shown that ethyl 4-(tetrazolo[1,5-a]quinoxalin-4-ylamino)-1-piperidinecarboxylate has significant biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using ethyl 4-(tetrazolo[1,5-a]quinoxalin-4-ylamino)-1-piperidinecarboxylate in lab experiments include its high purity, stability, and low toxicity. However, its limited solubility in water can make it difficult to administer in some experiments.

Future Directions

There are several future directions for the study of ethyl 4-(tetrazolo[1,5-a]quinoxalin-4-ylamino)-1-piperidinecarboxylate. One area of interest is its potential as a treatment for neurological disorders. Further studies are needed to fully understand its mechanism of action and to determine its efficacy in treating these disorders. Another area of interest is its potential as a therapeutic agent for inflammatory and pain-related conditions. Future research should focus on developing more effective methods for administering the compound and on improving its solubility in water.
Conclusion:
Ethyl 4-(tetrazolo[1,5-a]quinoxalin-4-ylamino)-1-piperidinecarboxylate is a promising compound that has shown potential in various scientific research applications. Its synthesis method is straightforward, and it has been shown to have significant biochemical and physiological effects. While further research is needed to fully understand its mechanism of action and potential therapeutic applications, it represents an exciting area of research for the future.

Scientific Research Applications

Ethyl 4-(tetrazolo[1,5-a]quinoxalin-4-ylamino)-1-piperidinecarboxylate has shown potential in various scientific research applications. It has been studied for its anti-inflammatory, analgesic, and anticonvulsant properties. It has also been investigated as a potential treatment for neurological disorders, such as Alzheimer's disease and Parkinson's disease.